Cas no 2229124-86-9 (2-2-(aminooxy)propan-2-yl-4-bromo-6-methoxyphenol)

• Product Name: 2-2-(aminooxy)propan-2-yl-4-bromo-6-methoxyphenol
• CAS No: 2229124-86-9
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 5807861
• PubChem ID: 165680466
• Update Time: 2025-10-28

2-2-(aminooxy)propan-2-yl-4-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-2-(aminooxy)propan-2-yl-4-bromo-6-methoxyphenol
• 2-[2-(aminooxy)propan-2-yl]-4-bromo-6-methoxyphenol
• EN300-1934407
• 2229124-86-9

• Inchi： 1S/C10H14BrNO3/c1-10(2,15-12)7-4-6(11)5-8(14-3)9(7)13/h4-5,13H,12H2,1-3H3
• InChI Key： HAHAURBTWVUJQF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)(C)ON)O)OC

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-2-(aminooxy)propan-2-yl-4-bromo-6-methoxyphenol

Introduction to 4-Bromo-6-Methoxyphenol with 2-(Aminooxy)Propan-2-yl Substituent (CAS No. 2229124-86-9)

The compound 4-bromo-6-methoxyphenol with 2-(aminooxy)propan-2-yl substituent (CAS No. 2229124-86-9) is a structurally complex organic molecule that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its phenolic core, which is substituted with bromine, methoxy, and a unique 2-(aminooxy)propan-2-yl group. The phenolic group serves as a versatile functional moiety, enabling this compound to participate in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the potential of 4-bromo-6-methoxyphenol derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The presence of the bromo and methoxy groups on the aromatic ring enhances the compound's electronic properties, making it a promising candidate for modulating cellular signaling pathways. Additionally, the aminooxy propanoyl substituent introduces hydrophilic characteristics, which may improve the compound's bioavailability and solubility.

From a synthetic perspective, the construction of 4-bromo-6-methoxyphenol with 2-(aminooxy)propan-2-yl substituent involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various strategies to optimize the synthesis pathway, including Suzuki coupling reactions and nucleophilic aromatic substitution. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

The anti-inflammatory properties of this compound have been extensively studied using in vitro models. Experimental data suggest that it exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its ability to scavenge free radicals makes it a potential candidate for combating oxidative stress-related diseases. These findings underscore the importance of 4-bromo-6-methoxyphenol derivatives in therapeutic applications.

In terms of pharmacokinetics, studies have demonstrated that the aminooxy propanoyl group significantly influences the absorption and distribution profiles of the compound. Preclinical trials indicate that it achieves favorable bioavailability when administered orally, which is a critical factor for its potential use as an oral medication.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's molecular interactions. Molecular docking studies reveal that it binds effectively to key protein targets involved in inflammatory responses, providing insights into its mechanism of action at the molecular level.

In conclusion, 4-bromo-6-methoxyphenol with 2-(aminooxy)propan-2-yl substituent (CAS No. 2229124-86-9) represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique structure, coupled with promising biological activities, positions it as a compelling candidate for further exploration in drug development pipelines.